Cas no 104363-15-7 (Cyclokievitone hydrate)

• Product Name: Cyclokievitone hydrate
• CAS No: 104363-15-7
• MF: C₂₀H₂₀O₇
• MW: 372.368606567383
• CID: 2023444
• PubChem ID: 131752226
• Update Time: 2025-04-21

Cyclokievitone hydrate Chemical and Physical Properties

Names and Identifiers

• Cyclokievitone hydrate
• DTXSID501107888
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 3-(2,4-dihydroxyphenyl)-2,3,9,10-tetrahydro-5,9-dihydroxy-8,8-dimethyl-
• 3-(2,4-dihydroxyphenyl)-5,9-dihydroxy-8,8-dimethyl-2,3,9,10-tetrahydropyrano[2,3-h]chromen-4-one
• CHEBI:175781
• 104363-15-7
• 4H,8H-Benzo(1,2-b:3,4-b')dipyran-4-one, 3-(2,4-dihydroxyphenyl)-2,3,9,10-tetrahydro-5,9-dihydroxy-8,8-dimethyl-
• 4H,8H-Benzo[1,2-b:3,4-ba(2)]dipyran-4-one, 3-(2,4-dihydroxyphenyl)-2,3,9,10-tetrahydro-5,9-dihydroxy-8,8-dimethyl-

• Inchi： 1S/C20H20O7/c1-20(2)16(24)6-11-15(27-20)7-14(23)17-18(25)12(8-26-19(11)17)10-4-3-9(21)5-13(10)22/h3-5,7,12,16,21-24H,6,8H2,1-2H3
• InChI Key： YBSZKJGFDYIZGI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3C(C(C4C=CC(=CC=4O)O)COC=3C=2CC(C1(C)C)O)=O)O

Computed Properties

• Exact Mass: 372.12090297g/mol
• Monoisotopic Mass: 372.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 8-prenylated isoflavanones